Cas no 2171268-29-2 (3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 2171268-29-2
• MF: C₂₆H₂₈N₄O₅
• MW: 476.524326324463
• CID: 6385753
• PubChem ID: 165807791
• Update Time: 2025-08-02

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-1-methyl-1H-pyrazole-5-carboxylic acid
• 2171268-29-2
• EN300-1564851
• 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-1-methyl-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C26H28N4O5/c1-3-4-13-21(24(31)28-23-14-22(25(32)33)30(2)29-23)27-26(34)35-15-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,14,20-21H,3-4,13,15H2,1-2H3,(H,27,34)(H,32,33)(H,28,29,31)/t21-/m0/s1
• InChI Key： KFESXXPGMXPVQV-NRFANRHFSA-N
• SMILES： O(C(N[C@H](C(NC1C=C(C(=O)O)N(C)N=1)=O)CCCC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.20597001g/mol
• Monoisotopic Mass: 476.20597001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 123Ų

Additional information on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-1-methyl-1H-pyrazole-5-carboxylic acid

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-1-methyl-1H-pyrazole-5-carboxylic acid

The compound with CAS number 2171268-29-2, known as 3-(2S)-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-1-methyl-1H-pyrazole-5-carboxylic acid, is a highly specialized organic molecule with significant potential in the fields of drug discovery and chemical synthesis. This compound belongs to the class of amino acids, specifically featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis due to its stability and ease of removal under basic conditions.

Recent advancements in chemical biology have highlighted the importance of such compounds in constructing complex peptide structures. The Fmoc group, as a key component of this molecule, plays a pivotal role in solid-phase peptide synthesis (SPPS), enabling the sequential assembly of amino acids into peptides with high precision. The stereochemistry at the (2S) configuration indicates that this compound is enantiomerically pure, which is crucial for studying the biological activity of chiral molecules.

In addition to its role in peptide synthesis, this compound has shown promise in drug delivery systems. The pyrazole ring, a heterocyclic structure, is known for its ability to act as a scaffold in medicinal chemistry, often contributing to enhanced pharmacokinetic properties such as bioavailability and stability. The presence of the Fmoc group further enhances the versatility of this compound by allowing for controlled deprotection during drug design processes.

Recent studies have also explored the application of this compound in the development of bioconjugates and targeted drug delivery systems. By incorporating this molecule into polymer-based drug carriers, researchers have demonstrated improved targeting efficiency and reduced systemic toxicity. This highlights the potential of this compound in advancing personalized medicine and nanotechnology-based therapies.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution, coupling reactions, and stereoselective synthesis techniques. The use of advanced chromatographic methods ensures high purity levels, which are essential for both research and therapeutic applications.

In conclusion, 3-(2S)-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-1-methyl-1H-pyrazole-5-carboxylic acid represents a valuable tool in contemporary chemical research. Its unique structure and functional groups make it an ideal candidate for exploring new frontiers in peptide chemistry, drug delivery, and medicinal biology.